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Introduction
Formyl fluoride (CHFO), with CAS number 1493-02-3, is the simplest acyl fluoride and a

valuable reagent in organic synthesis.[1][2] As a colorless, toxic gas at room temperature, it

serves as a potent formylating agent, finding application in the synthesis of aldehydes, formate

esters, and other organic compounds.[1][3][4] Its high reactivity and unique properties make it a

subject of interest for researchers in synthetic chemistry and drug development. This guide

provides an in-depth overview of formyl fluoride, including its physicochemical properties,

synthesis, reactivity, spectroscopic data, and experimental protocols.

Physicochemical Properties
Formyl fluoride is a planar molecule with C–O and C–F bond distances of 1.18 Å and 1.34 Å,

respectively.[1][2] It is soluble in chlorocarbons and freons but decomposes in water.[1][5] Due

to its instability at room temperature, it is often stored over anhydrous alkali metal fluorides like

potassium fluoride to absorb the decomposition product, hydrogen fluoride.[1][5]
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Property Value Reference

CAS Number 1493-02-3 [1][2][6][7][8]

Molecular Formula CHFO [1][2][6][7][8]

Molar Mass 48.016 g/mol [1][2]

Appearance Colorless gas [1][5]

Melting Point -142 °C [1][5]

Boiling Point -29 °C [1][5]

Density 1.195 g/cm³ [4]

Dipole Moment 2.02 D [1][5]

Solubility
Decomposes in water; Soluble

in chlorocarbons and freons
[1][5]

Spectroscopic Data
The spectroscopic properties of formyl fluoride have been extensively studied, providing

valuable insights into its molecular structure and vibrational modes.

Vibrational Spectroscopy
The vibrational spectrum of formyl fluoride is well-characterized. Dispersed fluorescence

spectroscopy has been used to determine harmonic frequencies and anharmonic constants.[9]

The fundamental vibrational frequencies are summarized in the table below.
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Vibrational Mode Frequency (cm⁻¹)

C-H Stretch 2981

C=O Stretch 1837

C-H Bend 1342

C-F Stretch 1065

FCO Bend 663

CH out-of-plane bend 1011

NMR Spectroscopy
Being the only naturally occurring isotope, 19F NMR spectroscopy is a powerful tool for

characterizing fluorine-containing compounds.[10][11] The 19F chemical shift is highly sensitive

to the local electronic environment.[10] While specific NMR data for formyl fluoride is not

detailed in the provided results, one can predict a singlet in the 19F NMR spectrum. In the 1H

NMR spectrum, the proton would appear as a doublet due to coupling with the adjacent fluorine

atom.

Synthesis of Formyl Fluoride
Formyl fluoride can be prepared by several methods. Two common laboratory-scale

syntheses are detailed below.

Experimental Protocol 1: From Sodium Formate and
Benzoyl Fluoride
This method involves the reaction of sodium formate with benzoyl fluoride, which can be

generated in situ.[1]

Methodology:

In situ generation of Benzoyl Fluoride: In a fume hood, combine potassium hydrogen fluoride

(KHF₂) and benzoyl chloride in a suitable flask. The reaction generates benzoyl fluoride.
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Reaction with Sodium Formate: Add sodium formate (HCOONa) to the reaction mixture.

Formation of Formyl Fluoride: The reaction between sodium formate and benzoyl fluoride

yields formyl fluoride and sodium benzoate.

Collection: Formyl fluoride, being a gas at room temperature, is collected by condensation

in a cold trap (e.g., using liquid nitrogen or a dry ice/acetone bath).

Purification: The collected formyl fluoride can be further purified by low-temperature

distillation.

In situ Benzoyl Fluoride Generation

Formyl Fluoride Synthesis

Product Collection & Purification

Potassium Hydrogen Fluoride (KHF₂)
Benzoyl Fluoride

Reacts with

Benzoyl Chloride

Formyl Fluoride (CHFO)

Reacts with
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Condensation in Cold Trap Low-Temperature Distillation

Click to download full resolution via product page

Fig. 1: Synthesis of Formyl Fluoride from Sodium Formate.

Experimental Protocol 2: From Acetic Formic Anhydride
and Hydrogen Fluoride
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This method provides a higher yield of formyl fluoride.

Methodology:

Reaction Setup: In a fume hood, place acetic formic anhydride in a flask equipped with a

dropping funnel and a condenser connected to a cold trap.

Addition of HF: Cool the flask and slowly add anhydrous hydrogen fluoride (HF) through the

dropping funnel.

Reaction: Allow the reaction to proceed at a low temperature.

Collection and Purification: The formyl fluoride produced is distilled and collected in the

cold trap. Further purification can be achieved by distillation.

Reactivity and Applications
Formyl fluoride is primarily used as a formylating agent in organic synthesis.

Formylation of Arenes
A key application of formyl fluoride is the formylation of aromatic compounds in the presence

of a Lewis acid catalyst, such as boron trifluoride (BF₃), to produce aromatic aldehydes.[1][4][5]

This reaction is a valuable tool in the synthesis of pharmaceuticals and other fine chemicals.

Experimental Protocol: Formylation of Benzene

Reaction Setup: In a fume hood, dissolve benzene in a suitable solvent in a reaction flask

equipped with a gas inlet and a stirrer.

Catalyst Addition: Introduce boron trifluoride (BF₃) gas into the solution.

Addition of Formyl Fluoride: Slowly bubble formyl fluoride gas through the reaction

mixture at a low temperature.

Reaction: Stir the mixture at a controlled temperature until the reaction is complete

(monitored by techniques like TLC or GC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81269358.htm
https://www.youtube.com/watch?v=x65b0f5IAOo
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-025-00443
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8784065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Quench the reaction with ice water. Separate the organic layer, wash with a mild

base (e.g., sodium bicarbonate solution) and then with brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and

remove the solvent under reduced pressure. The resulting benzaldehyde can be further

purified by distillation or chromatography.

Reaction

Workup & Purification

Benzene

BenzaldehydeFormyl Fluoride

Boron Trifluoride (BF₃) Catalyst

Quench with Ice Water Organic Layer Separation & Washing Drying over MgSO₄ Distillation/Chromatography

Click to download full resolution via product page

Fig. 2: Formylation of Benzene using Formyl Fluoride.

Role in Drug Development
While formyl fluoride itself is not a therapeutic agent, its utility as a formylating agent is

relevant to drug development. The introduction of a formyl group can be a key step in the

synthesis of various pharmaceutical compounds. Furthermore, the broader field of fluorine

chemistry is of immense importance in drug design. The incorporation of fluorine atoms into

drug candidates can significantly enhance their metabolic stability, binding affinity, and

bioavailability.[12][13][14] The development of efficient fluorination and formylation techniques,

therefore, indirectly contributes to the advancement of medicinal chemistry.

Safety and Handling
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Formyl fluoride is a toxic and corrosive gas that is a strong irritant to the skin, eyes, and

respiratory system.[3][9] It decomposes to form toxic hydrogen fluoride gas.[1][5]

Precautions:

All manipulations should be carried out in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, face shield, and

chemical-resistant gloves, must be worn.

Avoid inhalation of the gas.

Store in a cool, dry place, away from heat and sources of ignition.[9]

Samples are often stored over anhydrous potassium fluoride to absorb any HF formed upon

decomposition.[1][5]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Conclusion
Formyl fluoride is a highly reactive and useful reagent for the introduction of the formyl group

in organic synthesis. Its well-defined properties and reactivity make it a valuable tool for

researchers in academia and industry, including those in the field of drug development. Proper

handling and safety precautions are paramount when working with this hazardous compound.

This guide provides a foundational understanding of formyl fluoride, offering key data and

protocols to support its safe and effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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